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Compound of Interest

Compound Name: Salfredin C2

Cat. No.: B15573128 Get Quote

A comprehensive review of the scientific literature reveals no specific molecule identified as

"Salfredin C2." Extensive searches across major chemical and biological databases, including

PubChem, and broad academic search engines have yielded no results for a compound with

this designation.

The Salfredin family of compounds, while not extensively documented, does have a few

identified members. These include Salfredin A3, Salfredin B11, and Salfredin B aldehyde.[1][2]

[3] However, a "C2" variant is not mentioned in any publicly available scientific literature.

This suggests several possibilities:

A Novel, Undisclosed Compound: "Salfredin C2" may be a newly synthesized or discovered

compound that has not yet been described in published literature. It could be an internal

designation within a research group or company.

A Misinterpretation or Typographical Error: The name could be a misinterpretation of another

compound's name or contain a typographical error. For instance, it could refer to a C2-

modified version of a different parent scaffold, which was mistakenly associated with the

Salfredin name.

A Component of a Mixture: It is possible that "Salfredin C2" refers to a component of a

natural product extract or a synthetic mixture that has not been fully characterized and

isolated as a pure compound.

Pivot to a Known Analog: Salfredin B11
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Given the absence of information on "Salfredin C2," this technical guide will pivot to the most

closely related and documented compound for which some data exists: Salfredin B11. This will

allow for the fulfillment of the core requirements of data presentation, experimental protocol

description, and visualization of related pathways, based on available information for this

known member of the Salfredin family.

Salfredin B11: A Brief Overview
Salfredin B11 is a natural product that has been identified in plants such as Nigella sativa

(black cumin).[4] It belongs to the class of 2,2-dimethyl-1-benzopyrans. While research on

Salfredin B11 is limited, some studies have begun to explore its biological activities.

The following sections will delve into the available data on Salfredin B11, providing a structured

overview of its chemical properties, biological activities, and any described experimental

methodologies. It is important to note that due to the sparse literature, a complete picture with

extensive quantitative data and detailed signaling pathways, as initially requested for

"Salfredin C2," may not be possible. This review will synthesize all currently available public

knowledge on Salfredin B11.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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